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Compound of Interest

Compound Name: 3-Nitrotoluene

Cat. No.: B166867

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 3-Nitrotoluene (m-nitrotoluene), a significant
chemical intermediate. It details its physicochemical properties, synthesis, reactivity, and
applications, with a focus on data relevant to research and development.

Core Properties and Data

3-Nitrotoluene is an aromatic nitro compound characterized by a methyl group and a nitro
group attached to a benzene ring at positions 1 and 3, respectively.[1] It typically appears as a
pale yellow liquid or solid, depending on the ambient temperature, and possesses a distinctive
aromatic odor.[1][2] Its utility as a precursor in the synthesis of dyes, pharmaceuticals, and
other specialty chemicals is well-established.[1][3]

Physicochemical Properties

The physical and chemical characteristics of 3-Nitrotoluene are summarized below, providing
essential data for its handling, use in reactions, and process design.
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Property Value Reference(s)

Molecular Formula C7H7NO2 [4]

Molecular Weight 137.14 g/mol [4]
Yellow liquid or crystals with a

Appearance o ) [5]
characteristic aromatic odor.

Melting Point 15-16 °C (59-61 °F) [1]

. . 230-231 °C (446-448 °F) at

Boiling Point [1]
760 mmHg

Density 1.157 g/mL at 25 °C [1]

Vapor Density 4.73 (vs air)
1 mmHg at 50.2 °C; 0.107

Vapor Pressure [5]
mmHg at 25 °C

Flash Point 106 °C (223 °F) [4]

Refractive Index n20/D 1.541
Insoluble in water; soluble in

- organic solvents such as

Solubility [1][2][6]
ethanol, ether, benzene, and
chloroform.

Henry's Law Constant 9.30 x 10—% atm-cu m/mole [5]

Toxicological and Safety Data

3-Nitrotoluene is a hazardous substance requiring careful handling. The primary routes of
exposure are inhalation, ingestion, and skin absorption.[5]
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Parameter Value and Species Reference(s)

Oral LD50 1072 mg/kg (rat) [2]

Toxic if swallowed, in contact
with skin, or if inhaled. May

Health Hazards cause damage to organs [2]
through prolonged or repeated

exposure.

Headache, flushing of the face,
dizziness, cyanosis, nausea,

Symptoms of Exposure - [5]
vomiting, and muscular

weakness.

Synthesis and Reactivity
Industrial Synthesis: Nitration of Toluene

The commercial production of nitrotoluenes is achieved through the nitration of toluene using a
mixed acid (a combination of nitric acid and sulfuric acid).[7] This reaction yields a mixture of
isomers, predominantly the ortho- and para-isomers, with 3-nitrotoluene being a minor product
(typically 2-5% of the mixture).[7] The isomers are then separated through fractional distillation
and crystallization.[7]

Industrial production of nitrotoluene isomers.

Laboratory Synthesis Protocols

A detailed laboratory procedure for the nitration of toluene is described below. This protocol
requires stringent temperature control to prevent the formation of dinitro and trinitro byproducts.

Experimental Protocol:

o Preparation of Nitrating Mixture: To a beaker cooled in an ice-salt bath, 34.3 mL of 96%
sulfuric acid is added. Then, 29.6 mL of 68% nitric acid is added dropwise over
approximately 30 minutes while agitating the mixture.
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e Reaction Setup: A 500 mL three-neck round-bottom flask is equipped with a mechanical
stirrer, a thermometer, and an addition funnel containing the prepared nitrating mixture. The
flask is charged with 42.7 g of toluene and cooled to approximately -10°C in an ice-salt bath.

 Nitration: The nitrating mixture is added dropwise to the stirred toluene at a rate that
maintains the reaction temperature between -5°C and 0°C. This addition typically takes
about 2 hours.

o Warming and Quenching: After the addition is complete, the cooling bath is removed, and the
reaction is allowed to warm. The mixture is then poured into ice water to quench the reaction.

e Workup: The product is extracted with a suitable organic solvent (e.g., dichloromethane).
The organic layer is washed with water and a dilute sodium bicarbonate solution to remove
residual acids, then dried over an anhydrous salt like calcium chloride.

 Purification: The solvent is removed under reduced pressure. The resulting mixture of
nitrotoluene isomers can be separated by fractional distillation.

A primary application of 3-nitrotoluene is its conversion to m-toluidine, a key intermediate for
azo dyes.[4] The Bechamp reduction, using iron powder and an acid, is a common method.[8]

General workflow for the reduction of 3-nitrotoluene.

Experimental Protocol (Reduction with Tin and HCI):

This protocol is adapted from a procedure for a similar reduction and can be applied to 3-
nitrotoluene.

o Setup: Place 3-nitrotoluene and granulated tin in a round-bottom flask equipped with a
reflux condenser.

e Reaction: Add concentrated hydrochloric acid portion-wise through the condenser. The
reaction is exothermic and may require cooling to control the rate. Once the initial vigorous
reaction subsides, heat the mixture to reflux until the reaction is complete (indicated by the
disappearance of the nitrotoluene odor).
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o Workup: Cool the reaction mixture and make it strongly alkaline with a sodium hydroxide
solution to precipitate tin salts.

« |solation: Steam distill the mixture to isolate the m-toluidine. The product can be further
purified by extraction into an organic solvent, drying, and distillation.

Other Reactions

The chemical reactivity of 3-nitrotoluene is dictated by the interplay between the electron-
withdrawing nitro group and the weakly electron-donating methyl group.[1] This allows for
several other transformations:

o Further Nitration: Under more forcing conditions, 3-nitrotoluene can be nitrated to yield
dinitro- or trinitrotoluene derivatives.[9]

o Oxidation: The methyl group can be oxidized to a carboxylic acid, forming 3-nitrobenzoic
acid.[9]

» Nucleophilic Aromatic Substitution: The nitro group can activate the aromatic ring for
nucleophilic substitution reactions under specific conditions.[9]

Applications in Drug Development and Organic
Synthesis

While not typically an active pharmaceutical ingredient (API) itself, 3-nitrotoluene is a crucial
starting material in the synthesis of more complex molecules.[3] Its primary role is as a
precursor to m-toluidine and its derivatives, which are integral building blocks in the production
of:

o Azo Dyes: m-Toluidine is a key component in the synthesis of a wide range of azo dyes.[4]

e Pharmaceuticals: It serves as an intermediate in the creation of various APIs and other
bioactive molecules.[3]

o Agricultural Chemicals: Derivatives of 3-nitrotoluene are used in the manufacture of certain
pesticides.[7]
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e Rubber Chemicals and Polymers: It finds application in the synthesis of additives and
components for these materials.[2][7]

Analytical Methods

The quantification and analysis of 3-nitrotoluene, particularly in isomeric mixtures resulting
from toluene nitration, are critical for process control and quality assurance.

¢ Gas Chromatography (GC): GC with a Flame lonization Detector (GC-FID) or Mass
Spectrometry (GC-MS) is the standard method for separating and quantifying nitrotoluene
isomers.[10][11]

o Sample Preparation (Air): Samples can be collected on silica sorbent tubes, desorbed with
methanol, and analyzed by GC-FID.[11]

e High-Performance Liquid Chromatography (HPLC): HPLC is also utilized for the analysis of
nitrotoluenes and their metabolites in various matrices.[12]

e Spectroscopy: Infrared (IR), Nuclear Magnetic Resonance (NMR), and Mass Spectrometry
(MS) data are available for the structural characterization of 3-nitrotoluene.[5]

Handling and Storage

Precautions for Safe Handling:

Work in a well-ventilated area.

Avoid contact with skin, eyes, and clothing by wearing appropriate personal protective
equipment (PPE), including gloves and safety glasses.[2]

Prevent the formation of aerosols or mists.[2]

Keep away from open flames, sparks, and other sources of ignition.[2]

Conditions for Safe Storage:

e Store in a cool, dry, and well-ventilated place.
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o Keep containers tightly closed.

o Store separately from strong oxidizing agents, strong acids, strong bases, and foodstuffs.[2]

o 3-Nitrotoluene is incompatible with oxidizing agents, strong acids (like sulfuric acid), and
reducing agents.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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